Cas no 2229576-60-5 (2-(but-3-yn-2-yl)-4-fluoro-1-nitrobenzene)

• Product Name: 2-(but-3-yn-2-yl)-4-fluoro-1-nitrobenzene
• CAS No: 2229576-60-5
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 6074135
• PubChem ID: 165691522
• Update Time: 2025-11-12

2-(but-3-yn-2-yl)-4-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-4-fluoro-1-nitrobenzene
• EN300-1793390
• 2229576-60-5

• Inchi： 1S/C10H8FNO2/c1-3-7(2)9-6-8(11)4-5-10(9)12(13)14/h1,4-7H,2H3
• InChI Key： SFCSXHQIGJONLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C#C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.05390666g/mol
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(but-3-yn-2-yl)-4-fluoro-1-nitrobenzene

2-(But-3-yn-2-yl)-4-fluoro-1-nitrobenzene (CAS No. 2229576-60-5)

The compound 2-(but-3-yn-2-yl)-4-fluoro-1-nitrobenzene, identified by the CAS registry number 2229576-60-5, is a heterocyclic aromatic compound with a unique structure that combines a nitro group, a fluoro substituent, and an alkyne moiety. This compound has garnered attention in recent years due to its potential applications in organic synthesis and materials science. The molecule's structure is characterized by a benzene ring with three substituents: a nitro group at position 1, a fluoro group at position 4, and a buta-3-yne substituent at position 2. The presence of these groups imparts distinct chemical properties, making it a valuable compound for various research and industrial applications.

Recent studies have focused on the synthesis and characterization of 2-(but-3-yn-2-yl)-4-fluoro-1-nitrobenzene. Researchers have explored various synthetic routes to optimize its production, including nucleophilic aromatic substitution and coupling reactions. The compound's reactivity is influenced by the electron-withdrawing effects of the nitro and fluoro groups, which activate the benzene ring for further functionalization. This makes it an ideal precursor for constructing more complex molecules with tailored properties.

The alkyne moiety in 2-(but-3-yneyl)-4-fluoro-1-nitrobenzene introduces additional functionality, enabling the formation of metal-carbon bonds through cycloaddition reactions or catalytic processes. These reactions are particularly relevant in the field of organometallic chemistry and have been utilized to synthesize novel materials with unique electronic and mechanical properties. For instance, the compound has been employed as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit high surface area and tunable pore sizes.

In terms of applications, 2-(buta3-yneyl)-4-fluoro1-nitrobenzene has shown promise in the development of advanced materials for energy storage and sensing technologies. Its ability to undergo post-synthetic modifications allows for the creation of hybrid materials with enhanced performance characteristics. For example, researchers have incorporated this compound into polymer networks to improve their thermal stability and mechanical resilience.

The environmental impact of 2-(buta3-yneyl)-4-fluoro1-nitrobenzene has also been a topic of interest. Studies have examined its biodegradation pathways under various conditions, revealing that its stability is influenced by the presence of electron-withdrawing groups. This information is crucial for assessing its potential risks in industrial settings and developing strategies for safe handling and disposal.

In conclusion, 2-(buta3-yneyl)-4-fluoro1-nitrobenzene (CAS No. 2229576605) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative materials with tailored properties. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial contexts.